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Compound of Interest

Compound Name: BDP5290

Cat. No.: B1139109

This in-depth technical guide serves as a resource for researchers, scientists, and drug
development professionals interested in the biological role of BDP5290. This document
outlines its mechanism of action, summarizes key quantitative data, provides detailed
experimental protocols, and visualizes relevant biological pathways and workflows.

Introduction to BDP5290

BDP5290, with the chemical name 4-chloro-1-(4-piperidyl)-N-[5-(2-pyridyl)-1H-pyrazol-4-
yl]pyrazole-3-carboxamide, is a potent and selective small-molecule inhibitor of the myotonic
dystrophy kinase-related CDC42-binding kinases (MRCK) a and (3.[1][2][3] MRCK proteins are
crucial regulators of actin-myosin contractility and have been implicated in cancer cell motility
and invasion, making them a therapeutic target for reducing metastasis.[1][2][4] BDP5290 was
identified through the screening of a kinase-focused chemical library and subsequent medicinal
chemistry efforts.[1][2][3] Its discovery has provided a valuable tool for investigating the
biological functions of MRCK and its role in cancer progression.[1][2]

Mechanism of Action and Signaling Pathway

BDP5290 functions as an ATP-competitive inhibitor of MRCKa and MRCK}.[4] X-ray
crystallography has revealed that BDP5290 binds to the nucleotide-binding pocket of the
MRCKJ kinase domain.[1][2][3] The primary downstream effect of MRCK inhibition by
BDP5290 is the reduction of myosin Il light chain (MLC) phosphorylation.[1][2] Phosphorylation
of MLC is a key event in promoting actin-myosin contractility, which is essential for cell motility
and invasion.[4][5]
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The MRCK signaling pathway, downstream of the Cdc42 GTPase, plays a significant role in
regulating the cytoskeleton.[4] By inhibiting MRCK, BDP5290 effectively blocks this signaling
cascade, leading to decreased cell motility and invasion.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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